2,3,4,5,6-pentafluoro-N-(5-iodo-6-methyl-2-pyridinyl)benzamide

• IUPAC Name: 2,3,4,5,6-pentafluoro-N-(5-iodo-6-methylpyridin-2-yl)benzamide
• InChI: InChI=1S/C13H6F5IN2O/c1-4-5(19)2-3-6(20-4)21-13(22)7-8(14)10(16)12(18)11(17)9(7)15/h2-3H,1H3,(H,20,21,22)
• InChI Key: BKNVGQYJURAUBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)NC(=O)C2=C(C(=C(C(=C2F)F)F)F)F)I
• Molecular Formula: C13H6F5IN2O
• Molecular Weight: 428.10 g/mol

Description

The compound “2,3,4,5,6-pentafluoro-N-(5-iodo-6-methyl-2-pyridinyl)benzamide” is a benzamide derivative. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. This particular compound has several substituents on the benzene ring, including five fluorine atoms and an amide group that is further substituted with an iodine atom and a methyl group on a pyridine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzene ring, which is a planar, cyclic structure with alternating double bonds. The fluorine atoms attached to the benzene ring would be expected to be in a plane with the ring due to sp2 hybridization. The amide group would also have a planar structure, while the pyridine ring attached to the nitrogen of the amide group would be in a plane perpendicular to the benzene ring.

Chemical Reactions Analysis

As a benzamide derivative, this compound might undergo reactions typical of amides, such as hydrolysis under acidic or basic conditions. The presence of the fluorine atoms might make the benzene ring more reactive towards electrophilic aromatic substitution reactions. The iodine atom on the pyridine ring could potentially undergo halogen exchange reactions.

Physical and Chemical Properties Analysis

Based on its structure, this compound is likely to be a solid at room temperature. It’s probably not soluble in water due to the presence of the fluorine atoms and the benzene ring, but it might be soluble in organic solvents. The compound might have a relatively high melting point due to the strong intermolecular forces resulting from the presence of the fluorine atoms.

Future Directions

The study of fluorinated organic compounds is a rapidly growing field due to their potential applications in pharmaceuticals, agrochemicals, and materials science. Therefore, compounds like “2,3,4,5,6-pentafluoro-N-(5-iodo-6-methyl-2-pyridinyl)benzamide” could be of interest for future research.